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Introduction
Hypoxia-Inducible Factor 2α (HIF-2α), encoded by the EPAS1 gene, is a critical transcription

factor in the cellular response to low oxygen levels (hypoxia). Under hypoxic conditions, HIF-2α

is stabilized and translocates to the nucleus, where it forms a heterodimer with the Aryl

Hydrocarbon Receptor Nuclear Translocator (ARNT), also known as HIF-1β. This complex then

binds to hypoxia-response elements (HREs) in the promoter regions of target genes, activating

their transcription. These genes are involved in various cellular processes, including

angiogenesis, erythropoiesis, cell proliferation, and metabolism.

In certain pathologies, particularly in clear cell renal cell carcinoma (ccRCC) where the von

Hippel-Lindau (VHL) tumor suppressor is inactivated, HIF-2α is constitutively stabilized even

under normoxic conditions, leading to uncontrolled cell growth and tumor progression.[1][2][3]

[4] Therefore, inhibiting HIF-2α activity is a promising therapeutic strategy for these cancers.

(Rac)-PT2399 is the racemic mixture of PT2399, a potent and selective small-molecule

inhibitor of HIF-2α.[5] It functions by directly binding to the PAS B domain of the HIF-2α protein,

which allosterically disrupts the heterodimerization of HIF-2α with ARNT.[5] This prevents the

HIF-2α/ARNT complex from binding to DNA and activating the transcription of its target genes.

Western blotting is a key immunoassay used to detect the levels of HIF-2α protein in cell

lysates and to assess the efficacy of inhibitors like (Rac)-PT2399.
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Signaling Pathway of HIF-2α and Inhibition by (Rac)-
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HIF-2α Signaling and Inhibition by (Rac)-PT2399
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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